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For Researchers, Scientists, and Drug Development
Professionals
The Methyl Red (MR) test is a crucial biochemical assay used to determine the ability of a

microorganism to produce and maintain stable acid end products from glucose fermentation.[1]

This technique is particularly valuable in the differentiation of enteric bacteria.[1][2] This

document provides detailed application notes and protocols for performing the MR test in a

laboratory setting.

The core principle of the MR test lies in the detection of mixed-acid fermentation.[2] Bacteria

that metabolize glucose via this pathway produce a significant amount of stable acids, such as

lactic, acetic, and formic acid.[2][3][4] This substantial acid production lowers the pH of the

culture medium to 4.4 or below.[2][3][4][5] The addition of the pH indicator, methyl red, results

in a distinct red color at this acidic pH, indicating a positive result.[3][5] Conversely, organisms

that produce less acid or neutral end products will not lower the pH to the same extent,

resulting in a yellow or orange color upon the addition of the indicator, which signifies a

negative result.[2][5]

Applications
The Methyl Red test is a fundamental technique with broad applications in microbiology and

clinical diagnostics:
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Differentiation of Enterobacteriaceae: The MR test is a key component of the IMViC (Indole,

Methyl Red, Voges-Proskauer, and Citrate) series of tests, which are instrumental in

distinguishing between members of the Enterobacteriaceae family, such as Escherichia coli

(MR-positive) and Enterobacter aerogenes (MR-negative).[2][3]

Identification of Pathogenic Bacteria: It aids in the identification of pathogenic bacteria that

utilize the mixed-acid fermentation pathway.[4]

Food and Water Quality Control: The test is employed to detect the presence of mixed-acid

fermenting bacteria, such as E. coli, which can be an indicator of fecal contamination in food

and water samples.[2]

Drug Development: In a drug development context, understanding the metabolic pathways of

pathogenic bacteria can be crucial for identifying novel drug targets. The MR test can be

used to screen for compounds that may inhibit the mixed-acid fermentation pathway, a key

energy-generating process for certain pathogens.

Quantitative Data Summary
For reproducible and accurate results, adherence to specific quantitative parameters is

essential. The following tables summarize the key quantitative data for the Methyl Red test.

Table 1: Composition of MR-VP Broth
The MR test is performed using Methyl Red-Voges Proskauer (MR-VP) broth.[1]

Component Concentration (g/L) Purpose

Buffered Peptone 7.0
Provides nitrogen and carbon

sources.[6][7]

Dextrose (Glucose) 5.0
Fermentable carbohydrate

source.[6][7]

Dipotassium Phosphate 5.0 Buffering agent.[6][7]

Final pH 6.9 ± 0.2 at 25°C
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Table 2: Preparation of Methyl Red Reagent
Component Quantity

Methyl Red 0.1 g

Ethyl Alcohol (95%) 300 ml

Distilled Water 200 ml

Final Volume 500 ml

Storage 4 to 8°C in a brown bottle

Stability 1 year

Source:[3]

Table 3: Interpretation of Methyl Red Test Results
Observation pH of Medium Interpretation

Example
Organisms

Bright Red Color ≤ 4.4 Positive
Escherichia coli,

Yersinia spp.[3][5]

Yellow Color ≥ 6.2 Negative

Enterobacter

aerogenes, Klebsiella

pneumoniae[2][3]

Orange/Red-Orange

Color
4.4 - 6.2

Equivocal/Weak

Positive

Re-incubation for up

to 4 more days is

recommended.[3]

Experimental Protocols
The following is a detailed methodology for performing the Methyl Red test.

Media and Reagent Preparation
MR-VP Broth Preparation:
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Suspend 17 grams of MR-VP Broth powder in 1000 ml of distilled water.[6]

Heat gently to dissolve the medium completely.[6]

Dispense 5 ml aliquots into test tubes.

Sterilize by autoclaving at 121°C for 15 minutes.[6]

Allow the broth to cool to room temperature before use.

Methyl Red Reagent Preparation:

Dissolve 0.1 g of methyl red powder in 300 ml of 95% ethyl alcohol.[3][4]

Add 200 ml of distilled water to bring the final volume to 500 ml.[3]

Store the reagent in a brown bottle at 4 to 8°C.[3]

Inoculation and Incubation
Using a sterile inoculating loop, pick a single, well-isolated colony from a pure 18-24 hour

culture.

Inoculate a tube of MR-VP broth with the selected colony. A light inoculum is recommended

to avoid inhibition of bacterial growth.[3][8]

Incubate the inoculated tube aerobically at 35-37°C for a minimum of 48 hours.[1][8] Some

protocols suggest that incubation may need to be extended for up to 5 days for conclusive

results.[3][8]

Performing the Test and Interpreting Results
After the incubation period, aseptically transfer approximately 1 ml of the broth to a clean,

empty test tube.[3] The remaining broth can be used for the Voges-Proskauer (VP) test if

desired.

Add 2-5 drops of the methyl red reagent to the 1 ml aliquot of broth.[3][4]

Observe for an immediate color change.
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Interpret the results as outlined in Table 3. A distinct and stable red color indicates a positive

result. A yellow color indicates a negative result. An orange color is considered equivocal,

and the remaining broth should be re-incubated for an additional 24-48 hours and the test

repeated.[3]

Quality Control
It is imperative to run positive and negative controls alongside the test organisms to ensure the

validity of the results.

Positive Control:Escherichia coli (ATCC 25922) should produce a red color.[8]

Negative Control:Klebsiella pneumoniae (ATCC 13883) should result in a yellow color.[8]

Uninoculated Control: An uninoculated tube of MR-VP broth should be included to ensure the

sterility of the medium.
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Caption: Mixed-acid fermentation pathway detected by the Methyl Red test.
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Experimental Workflow: Methyl Red Test
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Caption: Step-by-step workflow for the Methyl Red staining technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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